Cas no 2003339-60-2 (tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate
• CAS No: 2003339-60-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5817560
• PubChem ID: 165608317
• Update Time: 2025-05-23

tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797268
• tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate
• 2003339-60-2

• Inchi： 1S/C14H23NO3/c1-9(2)12(16)10(3)15(11-7-8-11)13(17)18-14(4,5)6/h10-11H,1,7-8H2,2-6H3
• InChI Key： JWBCOVWINUXXLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C(C(=C)C)=O)C)C1CC1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate

Introduction to tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate (CAS No. 2003339-60-2)

tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate (CAS No. 2003339-60-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its tert-butyl carbamate moiety, cyclopropyl group, and a substituted enone structure, which collectively contribute to its chemical stability and reactivity.

The synthesis of tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate typically involves multi-step reactions, including the formation of the tert-butyl carbamate from a primary amine, the introduction of the cyclopropyl group via cyclopropanation, and the construction of the enone moiety through aldol condensation or related processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, there has been a growing interest in the biological activities of compounds with similar structures to tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate. Studies have shown that such compounds can exhibit a range of biological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that a series of tert-butyl carbamates with cyclopropyl substituents demonstrated potent inhibition of pro-inflammatory cytokines in vitro, suggesting their potential as therapeutic agents for inflammatory diseases.

Another area of research focuses on the use of tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate as a building block for more complex molecules. The tert-butyl carbamate group can be selectively deprotected under mild conditions, allowing for further functionalization and derivatization. This versatility makes it an attractive starting material for the synthesis of drug candidates and other bioactive compounds. A 2022 study in Organic Letters described a novel method for converting this compound into a series of heterocyclic derivatives with enhanced pharmacological properties.

The physical properties of tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate, such as its melting point, solubility, and stability under various conditions, have also been extensively studied. These properties are crucial for optimizing its use in both laboratory settings and industrial applications. For example, its low solubility in water but high solubility in organic solvents makes it suitable for use in organic synthesis and pharmaceutical formulations.

In terms of safety and handling, while tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation to minimize exposure to any volatile components.

The future prospects for tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate are promising. Ongoing research is exploring its potential applications in drug discovery, materials science, and other interdisciplinary fields. For instance, researchers at the University of California are investigating its use as a scaffold for developing new materials with unique mechanical properties. Additionally, pharmaceutical companies are evaluating this compound as a lead candidate for developing novel therapeutics targeting various diseases.

In conclusion, tert-butyl N-cyclopropyl-N-(4-methyl-3-oxopent-4-en-2-yl)carbamate (CAS No. 2003339-60-2) is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structural features and biological activities make it an important molecule for further investigation and development.